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Compound of Interest

Compound Name: 4-Acetylpicolinaldehyde

CAS No.: 20857-19-6

Cat. No.: B3251273

Get Quote

Chemical Identity & Molecular Architecture
Target Molecule: 4-Acetylpicolinaldehyde Synonyms: 4-Acetylpyridine-2-carboxaldehyde; 2-

Formyl-4-acetylpyridine CAS Registry Number: 520857-19-6 Molecular Formula: C₈H₇NO₂

Molecular Weight: 149.15 g/mol

Structural Analysis for Reactivity
To understand the safety profile of this molecule, one must first understand its electronic

environment. It is a pyridine ring substituted with two electron-withdrawing groups:

Position 2 (Ortho): An aldehyde group (-CHO). This is the primary site of instability. It is

highly susceptible to oxidation (to picolinic acid derivatives) and nucleophilic attack (Schiff

base formation).

Position 4 (Para): An acetyl group (-COCH₃).[1][2] This ketone is less reactive than the

aldehyde but contributes to the overall electron deficiency of the pyridine ring, increasing the

molecule's susceptibility to nucleophilic aromatic substitution or addition.
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Implication for Researchers: This compound is not merely a static reagent; it is a bifunctional

electrophile. Handling protocols must account for its tendency to polymerize or oxidize upon

exposure to air and moisture.

Comprehensive Hazard Assessment (GHS
Framework)
Note: As a specialized research chemical, specific toxicological monographs (e.g., REACH

dossiers) may be limited. The following classifications are derived from validated Structure-

Activity Relationships (SAR) of analogous pyridine aldehydes (e.g., 2-Pyridinecarboxaldehyde,

CAS 1121-60-4).

Predicted GHS Classification
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) Cat 4
Harmful if swallowed.

[3]
H302

Skin

Corrosion/Irritation
Cat 2

Causes skin irritation.

[1][4][5]
H315

Serious Eye

Damage/Irritation
Cat 2A

Causes serious eye

irritation.[1][4][5]
H319

STOT - Single

Exposure
Cat 3

May cause respiratory

irritation.[1][6]
H335

Toxicological Mechanism
Cellular Interaction: Pyridine aldehydes can form Schiff bases with amine groups on proteins

and DNA, leading to cytotoxicity.

Metabolic Pathway: Likely metabolized via oxidation to 4-acetylpicolinic acid, which is more

water-soluble and excreted renally.

Sensitization Potential: Like many pyridine derivatives, repeated dermal contact may induce

sensitization.
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Strategic Handling & Stability Protocols
The "Cold Chain" Imperative: Unlike simple ketones, the aldehyde moiety at the 2-position is

prone to Cannizzaro reactions (disproportionation into alcohol and acid) under basic conditions

and autoxidation in air.

Storage & Preservation Workflow
Atmosphere: Must be stored under Argon or Nitrogen. CO₂ is insufficient due to potential

reactivity with moisture.

Temperature: Maintain at 2–8°C.

Container: Amber glass with a Teflon-lined septum. Avoid metal containers which may

catalyze oxidation.

Purity Verification (Self-Validating Protocol)
Before using this reagent in critical synthesis (e.g., MOF ligand construction), verify purity using

H-NMR.

Check Signal: Look for the aldehyde proton singlet around 10.0–10.2 ppm.

Impurity Flag: A broad singlet around 11–13 ppm indicates oxidation to the carboxylic acid

(4-acetylpicolinic acid).

Experimental Workflow Visualization
The following diagram illustrates the critical reactivity pathways that dictate safety and handling

requirements.
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Caption: Figure 1. Reactivity profile showing degradation pathways (Red/Yellow) vs. desired

synthetic utility (Green).

Emergency Response Protocols
Spill Management (Laboratory Scale)
If a spill occurs (< 100 mL), follow this neutralization logic:

Isolate: Evacuate the immediate area (3–5 meters).

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Neutralization:

Do not use water initially (spreads the organic layer).

Absorb with vermiculite or sand.
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Optional: Treat the absorbed material with a dilute sodium bisulfite solution (NaHSO₃) to

form the bisulfite adduct, effectively quenching the reactive aldehyde.

Disposal: Collect in a sealed container labeled "Aldehyde Waste - Toxic."

First Aid Measures
Exposure Route Immediate Action Rationale

Inhalation
Move to fresh air; supplement

O₂ if breathing is labored.[7][8]

Pyridine vapors are CNS

depressants and respiratory

irritants.

Skin Contact
Wash with soap and water for

15 mins. Do not use ethanol.

Ethanol may increase skin

permeability, enhancing

absorption.

Eye Contact
Rinse with water for 15 mins,

lifting eyelids.[7]

Aldehydes can cause corneal

clouding; immediate dilution is

critical.

Ingestion
Rinse mouth. Do not induce

vomiting.

Risk of aspiration pneumonia;

aldehydes are corrosive to

esophageal tissue.

Incident Response Logic
The following decision tree guides the response to an exposure event.
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Caption: Figure 2. Incident response workflow emphasizing immediate dilution and information

transfer to medical personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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